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Compound of Interest

Compound Name: Carbon-15

Cat. No.: B1200482

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nuclear properties of Carbon-
15, with a primary focus on its half-life. The document details the decay characteristics,
experimental methodologies for half-life determination, and relevant quantitative data,
presented in a format tailored for scientific and research applications.

Core Properties of Carbon-15

Carbon-15 is an unstable, neutron-rich isotope of carbon. It is not naturally occurring and is
produced artificially for research purposes. Its significance in nuclear physics lies in its
relatively short half-life and well-defined decay pathway, making it a subject of interest for
studying nuclear structure and decay mechanisms.

Quantitative Data Summary

The key nuclear properties of Carbon-15 are summarized in the table below for easy reference
and comparison.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1200482?utm_src=pdf-interest
https://www.benchchem.com/product/b1200482?utm_src=pdf-body
https://www.benchchem.com/product/b1200482?utm_src=pdf-body
https://www.benchchem.com/product/b1200482?utm_src=pdf-body
https://www.benchchem.com/product/b1200482?utm_src=pdf-body
https://www.benchchem.com/product/b1200482?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200482?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Unit
Half-life (T1/2) 2.449 £ 0.005 s
Decay Mode 100% [3- (Beta-minus)

Daughter Isotope 15N (Nitrogen-15)

Isotopic Mass 15.0105993(9) u
Mass Excess 9.87318 MeV
Decay Energy (QB-) 9.7717(8) MeV
Spin and Parity 1/2+

Beta Decay of Carbon-15

Carbon-15 undergoes beta-minus (3-) decay, a process in which a neutron in the nucleus is
converted into a proton, with the simultaneous emission of an electron (beta particle) and an
electron antineutrino. This transmutation results in the formation of the stable isotope Nitrogen-
15.

The decay scheme can be represented as:
15C - 15N + e- + ve

This decay process is characterized by a continuous energy spectrum of the emitted beta
particles, up to the maximum decay energy (Qp-).

Signaling Pathway Diagram

The following diagram illustrates the beta decay pathway of Carbon-15 to Nitrogen-15.
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Beta decay pathway of Carbon-15.

Experimental Determination of the Half-life

The precise measurement of the short half-life of Carbon-15 requires specialized experimental
techniques. A key experiment that established the currently accepted half-life was performed by
D. E. Alburger and D. J. Millener in 1979. The following protocol is based on the principles of
such experiments.

Experimental Protocol

1. Production of Carbon-15:

» Nuclear Reaction: Carbon-15 is typically produced via the deuteron-induced reaction on a
Carbon-14 target: 14C(d,p)15C.

o Target: Atarget enriched in Carbon-14, often in the form of barium carbonate (Bal4CO3), is
used.[1]

o Projectile: A beam of deuterons (d) is accelerated to a specific energy (e.g., 2.4 MeV) using a
particle accelerator, such as a Van de Graaff accelerator.[1]

e Irradiation: The deuteron beam is directed onto the Carbon-14 target, inducing the (d,p)
reaction and creating Carbon-15 nuclei.

2. Rapid Transport of the Sample:
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e Due to the short half-life of Carbon-15, the irradiated sample must be rapidly transported
from the production site to a shielded counting area.

e A pneumatic transport system, often referred to as a "rabbit system," is employed for this
purpose. The target is placed in a small capsule (the "rabbit") and transported through a tube
using compressed gas. This allows for transit times on the order of seconds over distances
of several meters.

3. Detection of Beta Decay:

o Detector: A plastic scintillation detector is a common choice for detecting the high-energy
beta particles emitted from the decay of Carbon-15. These detectors offer fast response
times suitable for short half-life measurements.

o Counting: The detector is coupled to a photomultiplier tube (PMT) which converts the light
flashes produced by beta particle interactions in the scintillator into electrical pulses.

o Data Acquisition: These pulses are then processed by electronic modules and counted over
successive short time intervals.

4. Data Analysis:

e Decay Curve: The number of counts per unit time is plotted against time. This results in an
exponential decay curve.

e Background Subtraction: A background measurement is performed without the Carbon-15
source to account for cosmic rays and other ambient radiation. This background count rate is
subtracted from the measured data.

» Half-life Calculation: The half-life is determined by fitting an exponential decay function to the
background-subtracted data. The relationship between the number of counts (N) at time (t),
the initial number of counts (NO), and the decay constant (A) is given by N(t) = NOe-At. The
half-life (T1/2) is related to the decay constant by T1/2 = In(2)/A.

Experimental Workflow Diagram
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The following diagram illustrates the general workflow for the experimental determination of the

half-life of Carbon-15.
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Experimental workflow for half-life measurement.

Conclusion

The half-life of Carbon-15 has been precisely determined to be 2.449 + 0.005 seconds through
sophisticated experimental techniques involving particle accelerators for isotope production,
rapid sample transport systems, and sensitive radiation detectors. This short-lived isotope
serves as a valuable tool for advancing our understanding of nuclear physics, particularly in the
realm of beta decay and the structure of neutron-rich nuclei. The methodologies outlined in this
guide provide a foundation for further research and application in related scientific and
developmental fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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